Cas no 68967-49-7 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 68967-49-7
- NSC354223
- Ethyl 2-(benzoylamino)furo[2,3-d][1,3]thiazole-5-carboxylate
- ethyl 2-benzamidofuro[2,3-d]thiazole-5-carboxylate
- NSC 354223
- NSC-354223
- DTXSID60219015
- Ethyl 2-(benzoylamino)furo(2,3-d)(1,3)thiazole-5-carboxylate
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- Inchi: InChI=1S/C15H12N2O4S/c1-2-20-14(19)10-8-11-13(21-10)17-15(22-11)16-12(18)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,16,17,18)
- InChI Key: ZWNNMRRMWXHOHQ-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=CC2=C(O1)N=C(S2)NC(=O)C3=CC=CC=C3
Computed Properties
- Exact Mass: 316.05186
- Monoisotopic Mass: 316.05177804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 81.43
Related Literature
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Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
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T. Lan,Y. Hu,G. Wu,X. Tao,W. Chen J. Mater. Chem. C, 2015,3, 1888-1892
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Mark A. Sephton,Christopher R. Emerson,Lev N. Zakharov,Paul R. Blakemore Chem. Commun., 2010,46, 2094-2096
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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